Cas no 88422-24-6 (1H-Benzimidazole-2-carbonitrile,6-methyl-)

• Product Name: 1H-Benzimidazole-2-carbonitrile,6-methyl-
• CAS No: 88422-24-6
• MF: C₉H₇N₃
• MW: 157.171981096268
• CID: 709477
• Update Time: 2024-01-31

1H-Benzimidazole-2-carbonitrile,6-methyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Benzimidazole-2-carbonitrile,6-methyl-
• 1H-Benzimidazole-2-carbonitrile,5-methyl-(9CI)
• 1H-Benzimidazole-2-carbonitrile, 6-methyl-

• Inchi： 1S/C9H7N3/c1-6-2-3-7-8(4-6)12-9(5-10)11-7/h2-4H,1H3,(H,11,12)
• InChI Key： CCQFOWCNZGRAES-UHFFFAOYSA-N
• SMILES： C1(C#N)NC2=CC(C)=CC=C2N=1

Computed Properties

• Exact Mass: 157.064
• Monoisotopic Mass: 157.064
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 217
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 52.5A^2